Cas no 898431-78-2 (6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate)

• Product Name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate
• CAS No: 898431-78-2
• MF: C₂₂H₂₂N₂O₆S₃
• MW: 506.61488199234
• CID: 6256233
• PubChem ID: 18574026
• Update Time: 2025-10-29

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate
• 6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate
• 6-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate
• AKOS024268595
• 898431-78-2
• [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-piperidin-1-ylsulfonylbenzoate
• F2566-0125

• Inchi： 1S/C22H22N2O6S3/c1-15-13-31-22(23-15)32-14-17-11-19(25)20(12-29-17)30-21(26)16-5-7-18(8-6-16)33(27,28)24-9-3-2-4-10-24/h5-8,11-13H,2-4,9-10,14H2,1H3
• InChI Key： KSFMXOSBTPPGAE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC2=COC(CSC3=NC(C)=CS3)=CC2=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 506.06399995g/mol
• Monoisotopic Mass: 506.06399995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate

Introduction to 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate (CAS No. 898431-78-2)

Compound 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate, identified by its CAS number 898431-78-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a thiazole moiety and a piperidine sulfonamide, makes it a promising candidate for further investigation in drug discovery and development.

The structural framework of this compound incorporates several key features that contribute to its unique chemical properties. The thiazole ring, characterized by its sulfur and nitrogen atoms, is known for its versatility in medicinal chemistry. It serves as a scaffold for various bioactive molecules and has been extensively studied for its role in modulating biological pathways. In particular, the 4-methyl-1,3-thiazol-2-yl substituent enhances the compound's potential to interact with biological targets, making it a valuable asset in the design of novel therapeutic agents.

The piperidine sulfonamide moiety is another critical component of this compound. Piperidine derivatives are widely recognized for their role in pharmaceuticals due to their ability to enhance solubility and bioavailability. The sulfonamide group, in particular, is known for its potent biological activity and has been incorporated into numerous drugs targeting various diseases. The combination of these two functional groups in 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate suggests a multifaceted approach to drug design, potentially offering synergistic effects when interacting with biological systems.

The pyran ring system in this compound further contributes to its structural complexity and potential biological activity. Pyran derivatives have been extensively studied for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The presence of the 4-oxo group at the 4-position of the pyran ring adds another layer of functionality, enhancing the compound's ability to engage with biological targets. This structural feature may contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds with potential therapeutic applications. The compound 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate aligns with this trend, as it combines multiple bioactive moieties into a single molecular entity. This approach has been successful in generating compounds with enhanced pharmacological properties and improved efficacy. The integration of the thiazole, piperidine, and pyran ring systems into this molecule suggests a promising direction for future research.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (4-methyl-1,3-thiazol-2-yl)sulfanylmethyl group requires precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the piperidine sulfonamide moiety necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges highlight the complexity of working with such structurally intricate molecules but also underscore their potential value in pharmaceutical research.

Evaluation of the biological activity of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxyoxygen oxo-oxygen-pyran-pyran-pyran-pyran-pyran-oxygen-oxygen-benzoate (CAS No. 89843oxygen31-oxygen78-oxygen2) is ongoing and will be crucial in determining its therapeutic potential. Preliminary studies suggest that this compound exhibits promising interactions with various biological targets, making it a candidate for further investigation in drug discovery programs. The combination of its structural features and observed bioactivity positions it as a valuable asset in the quest for novel therapeutic agents.

The development of new drugs is often hampered by challenges such as poor solubility, low bioavailability, and adverse side effects. The unique structural features of this compound offer opportunities to address these issues through rational drug design. By leveraging the known bioactivity of thiazole and piperidine derivatives, researchers can optimize the structure of this molecule to enhance its pharmacological properties. This approach aligns with contemporary trends in pharmaceutical chemistry aimed at developing more effective and safer therapeutic agents.

In conclusion, 6-{(4-methyl-oxygen1,oxygen3-thiazol-oxygen2-ylsulfanylmethoxygen)-methyleneoxygen]-oxygen-pyran-oxygen]-oxygenthiourea-benzoic acid (CAS No.oxygen89843oxygen31-oxygen78-oxygen2) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a promising candidate for further investigation in drug discovery and development. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional therapeutic opportunities will emerge.